Cas no 518038-71-6 (tert-butyl N-(4-methyl-3-nitropyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(4-methyl-3-nitropyridin-2-yl)carbamate
• CAS No: 518038-71-6
• MF: C₁₁H₁₅N₃O₄
• MW: 253.254502534866
• MDL: MFCD31725527
• CID: 3405252
• PubChem ID: 13009879
• Update Time: 2025-04-21

tert-butyl N-(4-methyl-3-nitropyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• CARBAMIC ACID, (4-METHYL-3-NITRO-2-PYRIDINYL)-, 1,1-DIMETHYLETHYL ESTER
• tert-butyl N-(4-methyl-3-nitropyridin-2-yl)carbamate
• QFANWQMEWMYNHS-UHFFFAOYSA-N
• tert-butyl (4-methyl-3-nitropyridin-2-yl)carbamate
• EN300-20065713
• 518038-71-6

• MDL： MFCD31725527
• Inchi： 1S/C11H15N3O4/c1-7-5-6-12-9(8(7)14(16)17)13-10(15)18-11(2,3)4/h5-6H,1-4H3,(H,12,13,15)
• InChI Key： QFANWQMEWMYNHS-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=C(C)C=CN=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.10625597Da
• Monoisotopic Mass: 253.10625597Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 97Ų